Cas no 117132-44-2 (1-2-(4-Methoxyphenoxy)ethylpiperazine)

• Product Name: 1-2-(4-Methoxyphenoxy)ethylpiperazine
• CAS No: 117132-44-2
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• MDL: MFCD09881988
• CID: 1070649
• PubChem ID: 2060058
• Update Time: 2025-10-29

1-2-(4-Methoxyphenoxy)ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-[2-(4-Methoxy-phenoxy)-ethyl]-piperazine
• 1-[2-(4-methoxyphenoxy)ethyl]piperazine
• AKOS BC-2676
• ASISCHEM C56782
• TIMTEC-BB SBB011753
• 1-[2-(4-Methoxyphenoxy)ethyl]piperazine 2HCl
• 1-[2-(4-methoxyphenoxy)ethyl]piperazine hydrochloride
• EN300-11762
• BBL029922
• STL244079
• SCHEMBL19462908
• Piperazine, 1-[2-(4-methoxyphenoxy)ethyl]-
• AKOS000322088
• Z57990008
• 117132-44-2
• CHEMBL4528143
• CS-0116575
• DTXSID20366135
• 1-[2-(4-Methoxyphenoxy)-ethyl]piperazine
• MFCD03231419
• 1-(2-(4-methoxyphenoxy)ethyl)piperazine
• VS-09505
• SR-01000062516
• SR-01000062516-1
• J-003510
• ASINEX-REAG BAS 12543298
• 1-2-(4-Methoxyphenoxy)ethylpiperazine

• MDL： MFCD09881988
• Inchi： 1S/C13H20N2O2/c1-16-12-2-4-13(5-3-12)17-11-10-15-8-6-14-7-9-15/h2-5,14H,6-11H2,1H3
• InChI Key： INMYWZOQVJWBQC-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC)CCN1CCNCC1

Computed Properties

• Exact Mass: 236.15200
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 33.7Ų

Experimental Properties

• PSA: 33.73000
• LogP: 1.24590

1-2-(4-Methoxyphenoxy)ethylpiperazine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-2-(4-Methoxyphenoxy)ethylpiperazine

Recent Advances in the Study of 1-2-(4-Methoxyphenoxy)ethylpiperazine (CAS: 117132-44-2) in Chemical Biology and Pharmaceutical Research

The compound 1-2-(4-Methoxyphenoxy)ethylpiperazine (CAS: 117132-44-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its unique piperazine backbone and methoxyphenoxy moiety, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanisms of action, and potential as a drug candidate. Recent literature highlights its role in modulating neurotransmitter systems, particularly in the context of neurological disorders, and its utility as a building block in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of 1-2-(4-Methoxyphenoxy)ethylpiperazine derivatives as potential serotonin receptor modulators. The researchers employed a combination of computational modeling and in vitro assays to demonstrate the compound's high affinity for 5-HT_1A and 5-HT_2A receptors, suggesting its potential utility in treating anxiety and depression. The study also reported improved pharmacokinetic profiles for certain derivatives, highlighting the compound's versatility in drug design.

In addition to its neurological applications, 1-2-(4-Methoxyphenoxy)ethylpiperazine has been investigated for its anti-inflammatory and anticancer properties. A 2024 preprint article on bioRxiv described the compound's ability to inhibit NF-κB signaling pathways, thereby reducing inflammation in murine models of rheumatoid arthritis. Furthermore, preliminary data from a collaborative study between academic and industrial researchers indicated that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of PI3K/AKT pathways. These findings underscore the compound's potential as a multi-target therapeutic agent.

The synthetic accessibility of 1-2-(4-Methoxyphenoxy)ethylpiperazine has also been a focus of recent research. A team from the University of Cambridge developed a novel, scalable synthesis route for the compound, as detailed in a 2023 Organic Process Research & Development paper. This method utilizes a one-pot reductive amination strategy, significantly improving yield and reducing waste compared to traditional approaches. Such advancements are critical for facilitating the compound's transition from bench to bedside, particularly in large-scale pharmaceutical production.

Despite these promising developments, challenges remain in the clinical translation of 1-2-(4-Methoxyphenoxy)ethylpiperazine-based therapeutics. Issues such as metabolic stability, blood-brain barrier penetration (for neurological applications), and potential off-target effects require further investigation. Ongoing research aims to address these limitations through structural optimization and formulation strategies. The compound's future in drug development appears bright, with several patent applications filed in 2024 for novel derivatives and therapeutic uses, signaling growing industry interest in this versatile chemical scaffold.